Cas no 2580227-82-1 (2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid
• CAS No: 2580227-82-1
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5660544
• PubChem ID: 165892794
• Update Time: 2025-11-01

2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-6-ethyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylic acid
• 2580227-82-1
• EN300-27725488
• 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

• Inchi： 1S/C18H20N2O4S/c1-2-20-9-8-13-14(10-20)25-16(15(13)17(21)22)19-18(23)24-11-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3,(H,19,23)(H,21,22)
• InChI Key： RBHIWWJMXBTSNJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CN(CC)CC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Additional information on 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid

Introduction to 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid (CAS No. 2580227-82-1)

2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid, identified by its CAS number 2580227-82-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the heterocyclic class, incorporating both thienopyridine and carbamate functionalities, which make it a versatile scaffold for drug discovery and development. The structural motif of this molecule is particularly intriguing due to its potential to interact with biological targets in multiple ways, thereby opening up avenues for therapeutic intervention.

The thieno2,3-cpyridine core of this compound is a fused bicyclic system consisting of a thiophene ring linked to a pyridine ring. Thiophene derivatives are well-known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The presence of the benzyloxy)carbonylamino group at the 2-position of the thieno2,3-cpyridine scaffold introduces a protective carbamate moiety, which is commonly used in peptide synthesis and as a temporary protecting group in medicinal chemistry. This modification not only enhances the stability of the molecule but also provides a site for further functionalization.

The 6-ethyl substituent at the thieno2,3-cpyridine ring further diversifies the electronic and steric properties of the molecule. Ethyl groups are often incorporated into drug candidates to improve solubility and metabolic stability. The ethyl group in this compound likely contributes to its pharmacokinetic profile by modulating lipophilicity and reducing potential toxicity. Additionally, the carboxylic acid functionality at the 3-position offers another site for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid and biological targets. Studies have shown that the thienopyridine scaffold can effectively bind to various enzymes and receptors involved in disease pathways. For instance, modifications of similar thienopyridine derivatives have been explored for their potential in inhibiting kinases and other enzymes implicated in cancer progression. The benzyloxy)carbonylamino group may play a crucial role in stabilizing interactions with these targets by forming hydrogen bonds or participating in hydrophobic interactions.

The pharmaceutical industry has been increasingly interested in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Thieno2,3-cpyridine derivatives have emerged as promising candidates for treating a range of diseases, including neurological disorders, infectious diseases, and metabolic conditions. The structural features of 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid make it an attractive starting point for designing novel therapeutics. Researchers have hypothesized that by leveraging its unique structural motifs, this compound could exhibit potent activity against diseases caused by aberrant enzymatic activity or receptor dysfunction.

In vitro studies have begun to unravel the potential pharmacological effects of 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid. Preliminary data suggest that it may interfere with key signaling pathways involved in inflammation and cell proliferation. The benzyloxy)carbonylamino group could modulate enzyme activity by competing with natural substrates or by altering enzyme conformation. Meanwhile, the thienopyridine core may interact with receptor surfaces to block or enhance signal transduction. These interactions could lead to therapeutic benefits in conditions such as arthritis or cancer.

The synthesis of 2-{(benzyloxy)carbonylamino}-6-ethyl-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the thienopyridine core. Additionally， protecting group strategies have been essential in handling the reactive functional groups present in this molecule.

The development of new analytical techniques has also contributed to a better understanding of this compound's properties. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy，and X-ray crystallography have provided detailed insights into its molecular structure and conformational behavior. These techniques are critical for verifying synthetic success and for characterizing any impurities that may arise during production.

Future research directions for 2-{(benzyloxy)carbonylamino}-6-ethyl-4H，5H，6H，7H-thieno2，3-cpyridine-3-carboxylic acid include exploring its pharmacological profile through more extensive preclinical studies。 Investigating its mechanism of action will be crucial for understanding how it interacts with biological targets and how these interactions translate into therapeutic effects。 Additionally， studying its metabolic stability and potential side effects will be essential for evaluating its suitability as a drug candidate。

The integration of machine learning algorithms into drug discovery has opened up new possibilities for accelerating the development process。 By leveraging large datasets on chemical structures and biological activities， computational models can predict how different modifications will affect a compound's potency and selectivity。 This approach could help optimize 2-{(benzyloxy)carbonylamino}-6-ethyl-4H，5H，6H，7H-thieno2，3-cpyridine-3-carboxylic acid or inspire similar molecules with improved properties。

In conclusion,2-{(benzyloxy)carbonylamino}-6-ethyl-4H，5 H ， 6 H ， 7 H -thieno 2 ， 3 -cpy rid ine - 3 - car box ylic ac id (CAS No。 2580227 - 82 -1 ) represents an exciting avenue for pharmaceutical research。 Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases。 As our understanding of molecular interactions continues to grow， compounds like this one will play an increasingly important role in advancing medical treatments。